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A note on the peptide TFFLRN-NH2: Extensive literature searches did not yield specific data on

the direct effects of the peptide TFFLRN-NH2 on intracellular calcium concentration. Therefore,

this technical guide will focus on the well-characterized effects of other Drosophila

melanogaster FMRFamide-like peptides (FLPs), which belong to the same neuropeptide family

and are expected to share similar mechanisms of action. The information presented herein will

provide researchers, scientists, and drug development professionals with a foundational

understanding of how this class of peptides modulates intracellular calcium signaling.

Introduction
FMRFamide-like peptides (FLPs) are a large and diverse family of neuropeptides found

throughout the animal kingdom.[1] In invertebrates, they are involved in a wide array of

physiological processes, including the regulation of muscle contraction, feeding behavior,

reproduction, and circadian rhythms.[2][3][4] A key mechanism underlying the diverse functions

of FLPs is their ability to modulate intracellular calcium concentration ([Ca2+]i), a ubiquitous

second messenger that governs a vast range of cellular activities. This guide provides an in-

depth look at the signaling pathways and experimental methodologies used to study the effects

of Drosophila FLPs on intracellular calcium.
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In Drosophila, FLPs exert their effects on [Ca2+]i primarily through G-protein coupled receptors

(GPCRs).[2][3][4][5] The activation of these receptors initiates downstream signaling cascades

that lead to an increase in cytosolic calcium through two main pathways:

Release from Intracellular Stores: Upon ligand binding, the activated GPCR stimulates

phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate

(PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 then binds to its

receptor (IP3R) on the endoplasmic reticulum (ER), triggering the release of stored calcium

into the cytoplasm.[5][6]

Influx from the Extracellular Space: In addition to mobilizing internal calcium stores, FLP

signaling can also promote the influx of extracellular calcium through plasma membrane ion

channels. Studies have implicated the involvement of L-type voltage-gated calcium channels

in the postsynaptic effects of some Drosophila FLPs on muscle cells.[2][7]

The following diagram illustrates the general signaling pathway for FMRFamide-like peptides

leading to an increase in intracellular calcium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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